Cas no 805323-99-3 (Acetic acid, [[[(1-oxotetradecyl)amino]thioxomethyl]thio]-)

• Product name: Acetic acid, [[[(1-oxotetradecyl)amino]thioxomethyl]thio]-
• CAS No: 805323-99-3
• MF: C₁₇H₃₁NO₃S₂
• MW: 361.56294
• CID: 705480
• PubChem ID: 71421184

Acetic acid, [[[(1-oxotetradecyl)amino]thioxomethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[[(1-oxotetradecyl)amino]thioxomethyl]thio]-
• 2-(tetradecanoylcarbamothioylsulfanyl)acetic acid
• [(Tetradecanoylcarbamothioyl)sulfanyl]acetic acid
• 805323-99-3
• DTXSID20840349

• Inchi： InChI=1S/C17H31NO3S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-15(19)18-17(22)23-14-16(20)21/h2-14H2,1H3,(H,20,21)(H,18,19,22)
• InChI Key： DCKOHNZURSRHCK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC(=O)NC(=S)SCC(=O)O

Computed Properties

• Exact Mass: 361.17453620g/mol
• Monoisotopic Mass: 361.17453620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• XLogP3: 6.7

Additional information on Acetic acid, [[[(1-oxotetradecyl)amino]thioxomethyl]thio]-

测试